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Compound of Interest

3-Chloro-4-methoxy-1H-indol-7-
Compound Name:

amine
CAS No.: 919522-67-1
Cat. No.: B11899915

Get Quote

\ J

Technical Safety & Handling Monograph: 3-Chloro-4-methoxy-1H-indol-7-amine

Part 1: Introduction & Chemical Identity

3-Chloro-4-methoxy-1H-indol-7-amine is a specialized heterocyclic building block, likely
utilized in the synthesis of kinase inhibitors or CNS-active agents.[1][2][3] Its structure features
an electron-rich indole core modified with a nucleophilic amine at position 7, a steric/electronic
modulator (methoxy) at position 4, and a halogen handle (chlorine) at position 3.[1][2][3]

Due to the specific substitution pattern, this compound exhibits distinct reactivity profiles
compared to simple indoles, necessitating rigorous handling protocols to prevent oxidative
degradation and ensure operator safety.[2]

Physicochemical Profile (Predicted/Analog-Based)
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Property Value (Theoretical/Analog) Significance

Stoichiometry for reagent

Molecular Formula CoHoCIN20 )
calculations.[1][2][3]
_ Critical for molarity
Molecular Weight 196.63 g/mol )
preparation.[1]
Darkens upon oxidation
Appearance Off-white to tan solid (quinone imine formation).[1]
[21[3]
B Low solubility in water;
Solubility DMSO, DMF, MeOH ] N
lipophilic nature.[1][2]
] ] o Weak base; protonation affects
pKa (Conjugate Acid) ~3.5 - 4.5 (Aniline-like) N
solubility.[1][2][3]
) ) ) Avoid high-heat drying
Melting Point >120°C (Decomp.[1][3] likely)

methods.[1][2][3]

Part 2: Hazard Identification & Toxicology (The
IIWhyll)

Note: As a specific REACH registration or harmonized SDS may not exist for this exact isomer,
the following hazards are derived from Structure-Activity Relationships (SAR) of close analogs
(e.g., 7-aminoindole, 3-chloroindole).

Core GHS Classifications (Anticipated)

o Acute Toxicity (Oral) - Category 4 (H302): Indole-amines can interfere with neurotransmitter
systems or metabolic pathways.[1][2][3]

o Skin Sensitization - Category 1 (H317): The 7-amino group, particularly on a halogenated
ring, is a structural alert for haptenization, leading to allergic contact dermatitis.[1][2][3]

o Serious Eye Irritation - Category 2A (H319): Basic amines are inherently irritating to mucosal
membranes.[1][2][3]
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e Aquatic Toxicity (Acute) - Category 1 (H400): Halogenated aromatics often exhibit high
toxicity to aquatic life due to bioaccumulation potential.[1][2][3]

Mechanistic Toxicology

o Oxidative Stress: The 4-methoxy-7-amino motif is electron-rich.[1][2][3] In vivo or in vitro, this
can undergo metabolic oxidation to form reactive iminoquinone species, which are
electrophilic and can covalently bind to DNA or proteins (genotoxicity risk).[2][3]

o Reactivity: The C3-Chlorine atom activates the ring for metal-catalyzed cross-couplings but
also suggests potential reactivity with biological thiols.[1][2][3]

Part 3: Technical Handling Protocols
Storage & Stability

The Enemy: Oxidation and Photolysis.[1]
e Protocol: Store at -20°C under an inert atmosphere (Argon or Nitrogen).
o Container: Amber glass vials with Teflon-lined caps.

e Reasoning: The 7-amino group is susceptible to oxidation, turning the solid black/purple.[1]
[2][3] The 3-chloro substituent can be photolabile under UV light.[1][2][3]

Solution Preparation Workflow

» Solvent Choice: Anhydrous DMSO or DMF are preferred for stock solutions (10-50 mM).[1]
[2]3]

» Dissolution: Do not sonicate for extended periods (heat generation promotes degradation).[1]
[2] Vortex briefly.

o Usage: Use fresh. If storage is necessary, freeze aliquots at -80°C. Avoid repeated freeze-
thaw cycles.

Engineering Controls (Visualization)
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The following diagram outlines the decision logic for safe isolation and weighing, prioritizing
operator isolation from the potent sensitizer.

Task: Weighing Solid Reagent

Quantity > 10 mg?
No (Small Scale) “\Yes (Bulk/Stock)

Fume Hood (Face Velocity > 100 fpm) Glove Box / Isolator

/

PPE: Nitrile Gloves (Double),
Lab Coat, Safety Glasses, N95 Mask

PPE: Box Gloves + Lab Coat

Weigh into tared vial. Weigh in inert atmosphere.
Clean balance immediately. Seal before removal.

Disposal: Solid Toxic Waste
(Double Bagged)

Click to download full resolution via product page

Figure 1: Risk-based handling workflow. High quantities of halogenated amino-indoles
necessitate isolation to prevent sensitization.[1][2][3]

Part 4: Emergency Response
Exposure Response Logic
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In the event of exposure, immediate action determines the clinical outcome.[2][4] This
compound is lipophilic; water alone may not suffice for skin decontamination.[1][3]

Exposure Incident

Route?

e

Skin Contact Eye Contact Inhalation

/4 ; N\

1. Blot excess (do not rub) 1. Irrigate immediately (15 mins) 1. Move to fresh air
2. Wash with PEG-400 or Soap/Water 2. Remove contacts if easy 2. Oxygen if breathing difficult
3. Rinse 15 mins 3. Seek Opthalmologist 3. Monitor for delayed edema

Seek Medical Attention
(Bring SDS/Chemical Structure)

Click to download full resolution via product page

Figure 2: Emergency response decision tree.[1][2][3] Note the use of PEG-400 for lipophilic
amine removal if available.[1][2][3]

Fire Fighting Measures

¢ Hazardous Combustion Products: Carbon oxides (CO, CO3), Nitrogen oxides (NOx),
Hydrogen chloride gas (HCI).[1][2][3]

» Extinguishing Media: Alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2][3][5]
Water spray may be used to cool containers but avoid water jet which may scatter the
chemical.[1][3]
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Part 5: Synthetic Context & Application

Role in Drug Discovery: This molecule is a "privileged scaffold."[1]

o C7-Amine: Serves as a nucleophile for amide coupling or sulfonylation to introduce solubility-
enhancing groups.[1][2][3]

o C3-Chlorine: A handle for Palladium-catalyzed cross-coupling (Suzuki-Miyaura) to extend the
carbon skeleton.[1][2][3]

o C4-Methoxy: Provides electron donation to the ring, modulating the basicity of the N1-H and
C7-NH2.[1][2][3]

Self-Validating Purity Check: Before using this reagent in critical steps:

e TLC: Run in 50% EtOAc/Hexane. If a dark spot remains at the baseline or multiple spots
appear, purification (recrystallization or column chromatography) is required.[2][3]

 NMR: Check for the integrity of the methoxy singlet (~3.9 ppm) and the distinct aromatic
pattern. Loss of integral height suggests degradation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. 3-Chloro-4-methoxyaniline | C7H8CINO | CID 21441 - PubChem
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To cite this document: BenchChem. [3-Chloro-4-methoxy-1H-indol-7-amine safety data sheet
(SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11899915/docs#3-chloro-4-methoxy-1h-indol-7-
amine-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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